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Introduction

SRS16-86 is a third-generation small-molecule inhibitor of ferroptosis, a form of regulated cell
death characterized by iron-dependent lipid peroxidation.[1] As a more stable and effective
compound compared to earlier generation ferroptosis inhibitors like Ferrostatin-1, SRS16-86
holds significant promise for in vivo therapeutic applications, particularly in disease models
where ferroptosis is implicated in the pathology.[1] This document provides detailed application
notes and protocols for the use of SRS16-86 in in vivo experiments, based on findings from
studies on diabetic nephropathy and spinal cord injury.

Mechanism of Action

SRS16-86 exerts its protective effects by inhibiting the process of ferroptosis. The core
mechanism involves the upregulation of the system Xc-/glutathione (GSH)/glutathione
peroxidase 4 (GPX4) axis.[1][2][3][4][5] System Xc- is a cystine/glutamate antiporter that
facilitates the uptake of cystine, a crucial precursor for the synthesis of GSH.[3] GSH is an
essential cofactor for GPX4, an enzyme that detoxifies lipid peroxides and protects cells from
oxidative damage.[2][3][6] By enhancing this pathway, SRS16-86 increases the levels of xCT
(the catalytic subunit of system Xc-), GSH, and GPX4, thereby reducing lipid reactive oxygen
species (ROS) and downstream markers of lipid peroxidation such as 4-hydroxynonenal (4-
HNE).[1][2][3][4][5] This ultimately leads to the preservation of tissue structure, reduction of
inflammation, and improved functional recovery in pathological conditions.[1][4][5]
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Signaling Pathway of SRS16-86 in Ferroptosis Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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